Cas no 1431945-57-1 (Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene]-)

• Product Name: Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene]-
• CAS No: 1431945-57-1
• MF: C₁₆H₁₁N₃O₃
• MW: 293.276843309402
• CID: 5150688
• Update Time: 2025-05-23

Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene]-

• Inchi： 1S/C16H11N3O3/c1-10(20)19-14-6-4-3-5-13(14)16(22-11(2)21)15(19)7-12(8-17)9-18/h3-7H,1-2H3
• InChI Key： BEGPQWIKALTOTN-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C/C1=C(OC(C)=O)C2=C(N1C(C)=O)C=CC=C2)/C#N

Additional information on Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene]-

Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene]

Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene] is a highly specialized organic compound with the CAS number 1431945-57-1. This compound belongs to the class of heterocyclic compounds, specifically indoles, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a propanedinitrile backbone, which is a three-carbon chain with two nitrile groups, and a substituted indole moiety attached via a methylene group. The indole ring is further functionalized with an acetyl group at position 1 and an acetyloxy group at position 3, making it a highly decorated molecule with potential for diverse interactions.

The synthesis of Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene] involves a multi-step process that typically includes the preparation of the indole core followed by functionalization with the acetyl and acetyloxy groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to such complex molecules. For instance, the use of transition metal catalysts like palladium or copper has facilitated coupling reactions that are crucial in constructing the indole framework. Additionally, the application of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The indole moiety is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The presence of nitrile groups in the propanedinitrile backbone introduces additional functionality, enabling further chemical modifications to optimize pharmacokinetic properties. Recent studies have highlighted the role of nitriles in enhancing drug stability and bioavailability, making this compound an attractive candidate for lead optimization in therapeutic development.

In addition to its pharmaceutical applications, Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene] has shown potential in materials science as a precursor for advanced materials such as polymers and coordination polymers. The nitrile groups can undergo polymerization under specific conditions, leading to materials with tailored mechanical and thermal properties. Furthermore, the indole moiety's ability to coordinate with metal ions makes this compound a candidate for metal-organic frameworks (MOFs) and other hybrid materials with applications in gas storage and catalysis.

From an analytical standpoint, the characterization of this compound relies heavily on modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution MS has been instrumental in confirming the molecular formula and structure of this compound. Additionally, computational methods like density functional theory (DFT) have been employed to study the electronic properties and reactivity of this molecule, providing insights into its potential interactions with biological systems.

The growing interest in Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene] is also driven by its role as a chiral auxiliary in asymmetric synthesis. The presence of stereogenic centers in the molecule allows for enantioselective reactions, which are critical in producing optically active compounds required for pharmaceuticals. Recent research has demonstrated the use of this compound as a chiral ligand in organocatalysis, showcasing its versatility in enabling enantioselective transformations.

In conclusion, Propanedinitrile, 2-[[1-acetyl-3-(acetyloxy)-1H-indol-2-yl]methylene] (CAS No: 143194557) is a multifaceted organic compound with significant potential across various fields. Its unique structure combines the versatility of indoles with the functional diversity of nitriles, making it an invaluable tool for researchers in medicinal chemistry, materials science, and catalysis. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role as a key building block in modern chemical innovation is likely to expand further.